Cas no 2165536-47-8 (trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol)

• Product Name: trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol
• CAS No: 2165536-47-8
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5040802
• Update Time: 2025-06-19

trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-[(3,5-dimethylphenyl)amino]cyclobutan-1-ol
• (1R,2R)-2-(3,5-dimethylanilino)cyclobutan-1-ol
• trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol

• Inchi： 1S/C12H17NO/c1-8-5-9(2)7-10(6-8)13-11-3-4-12(11)14/h5-7,11-14H,3-4H2,1-2H3/t11-,12-/m1/s1
• InChI Key： QBSKZMSGKOVLCQ-VXGBXAGGSA-N
• SMILES： O[C@@H]1CC[C@H]1NC1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 2.6
• Topological Polar Surface Area: 32.299

Additional information on trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol

Introduction to trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol (CAS No. 2165536-47-8)

Trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol (CAS No. 2165536-47-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of cyclobutanol derivatives and features a cyclobutane ring with an amino substituent derived from a 3,5-dimethylphenyl group. The trans configuration of the compound adds to its structural complexity and may influence its biological activity.

The synthesis of trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol involves several steps, including the formation of the cyclobutanol core and the introduction of the amino substituent. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, making it more accessible for further research and development. One notable method involves the use of transition-metal catalysts to facilitate the ring-closure reaction, which has been shown to improve yield and purity.

In terms of its physical and chemical properties, trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol is a white crystalline solid with a melting point ranging from 100 to 105°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

The biological activity of trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol has been the subject of numerous studies. Research has shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammation.

Beyond its anti-inflammatory effects, trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol has also been investigated for its potential neuroprotective properties. Preclinical studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in treating conditions characterized by neuroinflammation and oxidative damage.

The pharmacokinetic profile of trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol is another important aspect of its evaluation. Studies have shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, its metabolic stability in liver microsomes suggests that it may have a longer half-life in vivo, which could be advantageous for drug development.

To further explore the therapeutic potential of trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in human subjects with various inflammatory and neurodegenerative conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

In conclusion, trans-2-[(3,5-Dimethylphenyl)amino]cyclobutan-1-ol (CAS No. 2165536-47-8) represents a promising compound with diverse biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases characterized by inflammation and neurodegeneration.